Negative Control for Fundus Relaxation Studies
In the definitive 4-week, randomised, double-blind, placebo-controlled, parallel-group trial in 53 FD patients (33 with visceral hypersensitivity [VH] and 20 with impaired accommodation [IA]), R-137696 at 2 mg t.i.d. failed to achieve statistical superiority over placebo on the primary endpoint of PAGI-SYM total symptom score [1]. In the VH subgroup, the total symptom score change was -0.51 for R-137696 versus -1.12 for placebo (P = 0.07), and placebo was significantly superior on the individual subscales of early satiety, bloating, fullness, and discomfort (all P < 0.05). In the IA subgroup, neither R-137696 (-0.27) nor placebo (-0.08) produced significant symptom improvement. By contrast, buspirone 10 mg t.i.d. over 4 weeks in a similarly designed crossover trial (n = 17 FD patients) significantly reduced overall dyspepsia symptom severity to 7.5 ± 1.3 versus 11.5 ± 1.2 for placebo (P < 0.005) and improved individual symptoms of postprandial fullness, early satiation, and upper abdominal bloating [2].
| Evidence Dimension | Change in overall dyspepsia symptom severity after 4-week treatment |
|---|---|
| Target Compound Data | R-137696 2 mg t.i.d.: PAGI-SYM total score change -0.51 (VH subgroup); -0.27 (IA subgroup); neither statistically superior to placebo |
| Comparator Or Baseline | Placebo: PAGI-SYM total score change -1.12 (VH); -0.08 (IA). Buspirone 10 mg t.i.d.: symptom severity score 7.5 ± 1.3 vs. placebo 11.5 ± 1.2 (P < 0.005) |
| Quantified Difference | R-137696 numerically inferior to placebo in VH (Δ = +0.61 favouring placebo); buspirone produced a 35% reduction in symptom severity relative to placebo (P < 0.005) |
| Conditions | Randomised, double-blind, placebo-controlled trials; R-137696 parallel-group, n = 53; buspirone crossover, n = 17; both 4-week treatment durations; FD patients with VH or IA |
Why This Matters
R-137696 is the only 5-HT₁A agonist for which a robust null clinical result has been published, making it an essential negative-control compound for experimentally dissociating pharmacological fundus relaxation from symptomatic efficacy in FD research.
- [1] Tack J, Van Den Elzen B, Tytgat G, Wajs E, Van Nueten L, De Ridder F, Boeckxstaens G. A placebo-controlled trial of the 5-HT1A agonist R-137696 on symptoms, visceral hypersensitivity and on impaired accommodation in functional dyspepsia. Neurogastroenterol Motil. 2009;21(6):619-626, e23-e24. View Source
- [2] Tack J, Janssen P, Masaoka T, Farré R, Van Oudenhove L. Efficacy of buspirone, a fundus-relaxing drug, in patients with functional dyspepsia. Clin Gastroenterol Hepatol. 2012;10(11):1239-1245. View Source
